Cas no 2171810-63-0 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid
• CAS No: 2171810-63-0
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5993148
• PubChem ID: 165807801
• Update Time: 2025-05-19

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid
• EN300-1505695
• 2171810-63-0
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O5/c1-26(2,24(32)28-15-11-12-22(27)20(13-15)23(30)31)29-25(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21H,14H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HWJYLQZTWZMRJO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic Acid: A Comprehensive Overview

The compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid (CAS No. 2171810-63-0) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its complex structure, which includes a fluorobenzoic acid core, a Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, and a methylpropanamido substituent. These structural features make it a valuable tool in modern chemical synthesis and drug development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as multicomponent reactions and stereo-selective synthesis. The integration of the Fmoc group into the molecule's structure has been particularly significant, as it serves as an excellent protecting group for amino acids during peptide synthesis. This feature has made the compound indispensable in the preparation of complex peptides and proteins, which are critical in drug discovery and biotechnology.

One of the most intriguing aspects of this compound is its potential in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, owing to its unique physicochemical properties. For instance, studies have demonstrated that the methylpropanamido group can enhance the solubility and bioavailability of drugs, making it a promising candidate for targeted drug delivery applications.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold great potential in catalysis, gas storage, and sensing technologies.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that while it exhibits low toxicity to aquatic organisms under standard conditions, its degradation pathways require further investigation to ensure sustainable use. This highlights the importance of eco-friendly synthetic strategies and waste management practices when handling such compounds.

Looking ahead, the development of novel derivatives of this compound is expected to expand its utility further. For example, researchers are exploring the incorporation of additional functional groups to enhance its catalytic activity or improve its compatibility with biological systems. Such innovations could pave the way for new applications in enzyme engineering and nanotechnology.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-fluorobenzoic acid (CAS No. 2171810-63-0) stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and diverse applications underscore its importance in contemporary scientific research. As advancements in synthetic methods continue to unfold, this compound is poised to play an even greater role in shaping the future of chemistry and related disciplines.